Cas no 2227955-45-3 (rac-(1R,2R)-2-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)cyclopropane-1-carboxylic acid
• CAS No: 2227955-45-3
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• CID: 5885846
• PubChem ID: 165879873
• Update Time: 2023-12-28

rac-(1R,2R)-2-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)cyclopropane-1-carboxylic acid
• rac-(1R,2R)-2-(1-{[(tert-butoxy)carbonyl]amino}-2,2-dimethylpropyl)cyclopropane-1-carboxylic acid
• EN300-1875588
• 2227955-45-3

• Inchi： 1S/C14H25NO4/c1-13(2,3)10(8-7-9(8)11(16)17)15-12(18)19-14(4,5)6/h8-10H,7H2,1-6H3,(H,15,18)(H,16,17)/t8-,9-,10?/m1/s1
• InChI Key： ZTGQLQNSVFSLGN-MGRQHWMJSA-N
• SMILES： OC([C@@H]1C[C@H]1C(C(C)(C)C)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 271.17835828g/mol
• Monoisotopic Mass: 271.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.6Ų